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Compound of Interest

Compound Name: H-D-Met-OMe.HCl

Cat. No.: B555541 Get Quote

For researchers, scientists, and professionals in drug development, the selection and proper

handling of chemical reagents are paramount to the success and reproducibility of their work.

This in-depth technical guide provides comprehensive information on the procurement and

laboratory use of H-D-Met-OMe.HCl (D-Methionine methyl ester hydrochloride), a key building

block in synthetic chemistry.

Sourcing and Procurement of H-D-Met-OMe.HCl
The acquisition of high-purity H-D-Met-OMe.HCl is the first critical step for its use in laboratory

settings. A variety of chemical suppliers offer this compound, each with specific grades and

purity levels. Researchers should carefully consider these factors to ensure the quality and

consistency of their experimental results.

For research and development purposes, it is imperative to source from reputable suppliers

who provide comprehensive analytical documentation, such as a Certificate of Analysis (CoA)

and a Safety Data Sheet (SDS).

Key Supplier Information
A summary of prominent suppliers for H-D-Met-OMe.HCl is provided below, with a focus on

data relevant to a research audience.
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Supplier
Catalog
Number
(Example)

Purity
Specification

Available
Quantities

Technical
Documentatio
n

MedchemExpres

s
HY-W014917

≥ 95.0% (by

NMR)[1]
10 g and larger

Certificate of

Analysis, SDS[1]

Santa Cruz

Biotechnology
sc-269935 Not specified Inquire

SDS, Certificate

of Analysis[2]

Aapptec AHM206 Lot-specific
5 g, 25 g, and

bulk[3]

MSDS, SDS,

Certificate of

Analysis[3]

Thermo Fisher

Scientific
A14958 98% 100 g[4]

Certificate of

Analysis, SDS

Kilo

Biotechnology
Inquire 1 kg to 25 kg[5] Inquire

Note: Purity and availability are subject to change and may vary by lot. Researchers should

always consult the supplier's most recent documentation.

Experimental Protocols
H-D-Met-OMe.HCl is primarily utilized as a synthetic intermediate, most notably in the field of

peptide synthesis.[1] As the methyl ester of D-methionine, it serves as a protected form of the

amino acid, ready for coupling reactions.

General Protocol for Peptide Coupling using H-D-Met-
OMe.HCl
This protocol outlines a general procedure for the coupling of an N-protected amino acid to H-
D-Met-OMe.HCl in a solution-phase peptide synthesis.

Materials:

H-D-Met-OMe.HCl
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N-protected amino acid (e.g., Boc-L-Ala-OH)

Coupling agent (e.g., HATU, HBTU)

Base (e.g., Diisopropylethylamine - DIPEA)

Anhydrous solvent (e.g., Dimethylformamide - DMF)

Stir plate and magnetic stir bar

Round-bottom flask

Nitrogen or Argon line for inert atmosphere

Procedure:

Dissolution: In a clean, dry round-bottom flask under an inert atmosphere, dissolve the N-

protected amino acid and the coupling agent in anhydrous DMF.

Activation: Stir the solution at room temperature for 10-15 minutes to allow for the activation

of the carboxylic acid group of the N-protected amino acid.

Addition of H-D-Met-OMe.HCl: Add H-D-Met-OMe.HCl to the reaction mixture.

Neutralization: Add the base (e.g., DIPEA) to the reaction mixture to neutralize the

hydrochloride salt of H-D-Met-OMe.HCl and to facilitate the coupling reaction.

Reaction: Allow the reaction to proceed at room temperature with continuous stirring. The

reaction progress can be monitored by thin-layer chromatography (TLC).

Work-up and Purification: Once the reaction is complete, the crude product is typically

purified using standard laboratory techniques such as extraction and column

chromatography.

Safety, Handling, and Storage
Proper handling and storage of H-D-Met-OMe.HCl are crucial for laboratory safety and to

maintain the integrity of the compound.
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Safety Precautions:

Always handle H-D-Met-OMe.HCl in a well-ventilated area, preferably within a chemical

fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of dust and direct contact with skin and eyes. In case of contact, rinse the

affected area thoroughly with water.

Consult the Safety Data Sheet (SDS) provided by the supplier for detailed hazard

information and emergency procedures.

Handling:

Use clean, dry spatulas and glassware to handle the compound.

Avoid creating dust when weighing or transferring the solid.

Storage:

Store H-D-Met-OMe.HCl in a tightly sealed container in a cool, dry place.

Recommended storage temperature is typically -20°C for long-term stability.[1]

Protect from moisture and light.

Visualizing Workflows and Logical Relationships
To aid in the practical application of this information, the following diagrams, created using the

DOT language, illustrate key processes.
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Supplier Selection Workflow for H-D-Met-OMe.HCl
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Caption: Supplier selection workflow for H-D-Met-OMe.HCl.
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General Workflow for Peptide Synthesis using H-D-Met-OMe.HCl
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Caption: General workflow for peptide synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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